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Compound of Interest

Compound Name:
Ethyl 2-aminothiazole-4-

carboxylate

Cat. No.: B056460 Get Quote

An In-depth Technical Guide to Ethyl 2-aminothiazole-4-carboxylate (CAS 5398-36-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-aminothiazole-4-carboxylate, with CAS number 5398-36-7, is a pivotal heterocyclic

compound widely utilized as a versatile intermediate in the synthesis of numerous bioactive

molecules.[1] Its unique thiazole scaffold is a cornerstone in the development of various

pharmaceutical and agrochemical agents.[1] This technical guide provides a comprehensive

overview of its core properties, synthesis protocols, key applications, and safety information,

tailored for professionals in research and development.

Physicochemical Properties
Ethyl 2-aminothiazole-4-carboxylate is typically a white to pale yellow crystalline powder.[1]

[2] Its fundamental properties are summarized below, providing essential data for experimental

design and chemical handling.
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Property Value Reference

CAS Number 5398-36-7

Molecular Formula C₆H₈N₂O₂S [1]

Molecular Weight 172.20 g/mol [2]

Appearance White to yellowish tan powder [1]

Melting Point 177-181 °C [1]

IUPAC Name
ethyl 2-amino-1,3-thiazole-4-

carboxylate
[2]

SMILES String CCOC(=O)c1csc(N)n1

InChI Key
XHFUVBWCMLLKOZ-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of Ethyl 2-aminothiazole-4-carboxylate is most commonly achieved via the

Hantzsch thiazole synthesis. This involves the condensation reaction between an α-haloketone

(or its equivalent) and a thiourea derivative.

General Synthesis Protocol
A widely cited method involves the reaction of ethyl 3-bromopyruvate with thiourea in an

alcohol solvent.[3]

Experimental Protocol:

A mixture of thiourea (1.2 mmol) and ethyl 3-bromopyruvate (1 mmol) is prepared in ethanol

(2 mL).

The reaction mixture is stirred at 70°C for approximately 1 hour.[3]

Reaction completion is monitored using an appropriate technique (e.g., Thin-Layer

Chromatography).
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Upon completion, the mixture is cooled to room temperature.

The cooled mixture is then poured into ice water, causing the product to precipitate.[3]

The resulting solid precipitate is collected by filtration and dried to yield Ethyl 2-
aminothiazole-4-carboxylate.[3]

A visual representation of this synthetic workflow is provided below.
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Figure 1. General workflow for the synthesis of Ethyl 2-aminothiazole-4-carboxylate.

Alternative Synthesis Method
An alternative "one-pot" cyclization method has been developed using ethyl 2-azidoacrylate

and potassium thiocyanate with an inorganic salt catalyst like FeSO₄·7H₂O. This method is

noted for its mild conditions and high yield.[4]

Characterization Protocols
The synthesized product is typically characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure.[5]

Infrared (IR) Spectroscopy: Used to identify characteristic functional groups present in the

molecule.[2]

Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern of the

compound.[2][5]

Melting Point Analysis: The melting point is a key indicator of purity.[1]

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final

product.[1]

Applications in Research and Drug Development
Ethyl 2-aminothiazole-4-carboxylate is a crucial building block in medicinal and agricultural

chemistry due to the prevalence of the 2-aminothiazole moiety in biologically active

compounds.[1][6]

Pharmaceutical Development: It serves as a key intermediate in synthesizing molecules with

a wide range of therapeutic activities, including:

Antimicrobial and Antifungal Agents: The thiazole ring is a core component of many

compounds developed to combat bacterial and fungal infections.[1]
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Anti-inflammatory and Analgesic Agents: Derivatives have shown potential in treating

inflammation.[6]

Anticancer Agents: It is used in the synthesis of anaplastic lymphoma kinase (ALK)

inhibitors and stearoyl-CoA desaturase (SCD1) inhibitors for cancer treatment.[7]

Antiviral (Anti-HIV) and Anthelmintic Agents: The scaffold is valuable in the development of

drugs targeting viruses and parasitic worms.[6]

Agricultural Chemicals: The compound is used in the formulation of modern agrochemicals,

including pesticides and herbicides, contributing to crop protection and improved agricultural

output.[1]

The diverse applications stemming from this core chemical structure are illustrated in the

diagram below.
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Figure 2. Key application areas of Ethyl 2-aminothiazole-4-carboxylate.

Safety and Handling
Proper handling and storage are critical to ensure safety in the laboratory and maintain the

integrity of the compound.

Hazard Identification
According to the Globally Harmonized System (GHS), this compound is associated with the

following hazards:
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H302: Harmful if swallowed.[8][9]

H315: Causes skin irritation.[8][10]

H319: Causes serious eye irritation.[8][10]

H335: May cause respiratory irritation.[8][10]

Recommended Handling and Storage
Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment

(PPE), including safety goggles with side-shields, impervious gloves, and protective clothing.

[8][10] Avoid formation of dust and aerosols.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Recommended storage temperature is between 0-8 °C.[1]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[10][11] Wear a self-contained breathing apparatus if necessary.[1]

First-Aid Measures
In case of inhalation: Move the person to fresh air.[10]

In case of skin contact: Immediately wash off with plenty of water and soap.

In case of eye contact: Rinse cautiously with water for at least 15 minutes.[8][10]

In case of ingestion: Rinse mouth with water. Do not induce vomiting.[8]

In all cases of exposure, seek medical attention if symptoms persist.[8]

Conclusion
Ethyl 2-aminothiazole-4-carboxylate is a high-value chemical intermediate with significant

and expanding roles in pharmaceutical and agricultural research. Its straightforward synthesis,

coupled with the biological importance of the 2-aminothiazole core, ensures its continued

relevance in the development of novel chemical entities. A thorough understanding of its
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properties, synthesis, and safety protocols is essential for its effective and safe utilization in a

research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

